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Compound of Interest

Compound Name: Ethyl trityl ether

Cat. No.: B1595318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for ethyl
trityl ether. The following sections detail the compound's physical and chemical properties,

known hazards, and recommended safety protocols. This guide is intended for professionals in

research, and drug development, and it is crucial to supplement this information with your

institution's specific safety guidelines and a thorough review of the full Safety Data Sheet (SDS)

before use.

Chemical and Physical Properties
This section summarizes the key physical and chemical properties of ethyl trityl ether. These

properties are essential for understanding its behavior and for designing safe experimental and

storage protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1595318?utm_src=pdf-interest
https://www.benchchem.com/product/b1595318?utm_src=pdf-body
https://www.benchchem.com/product/b1595318?utm_src=pdf-body
https://www.benchchem.com/product/b1595318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₁H₂₀O [1]

Molecular Weight 288.4 g/mol [1]

Appearance
Not explicitly stated, likely a

solid
General chemical knowledge

Boiling Point 382.1 °C at 760 mmHg ChemSrc

Density 1.059 g/cm³ ChemSrc

CAS Number 968-39-8 [1]

IUPAC Name
[ethoxy(diphenyl)methyl]benze

ne
[1]

Synonyms Ethyl triphenylmethyl ether [1]

Hazard Identification and GHS Classification
Ethyl trityl ether has been classified according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazard identified is its potential

for long-term adverse effects on aquatic life.

Hazard Class Hazard Category Hazard Statement

Hazardous to the aquatic

environment, long-term hazard
Aquatic Chronic 4

H413: May cause long lasting

harmful effects to aquatic life.

[1]

Precautionary Statements:

P273: Avoid release to the environment.[1]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[1]
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It is important to note that comprehensive toxicological data for ethyl trityl ether is limited. One

source indicates that the toxicological properties have not been fully investigated.[2] Therefore,

it should be handled with the care due to a compound with unknown toxicity. As an ether, it is

also prudent to consider the potential for peroxide formation upon storage, a common hazard

for this class of compounds.

Experimental Protocols for Safety Assessment
While specific experimental safety data for ethyl trityl ether is not readily available, the

following section outlines the standard OECD guidelines that would be used to assess the

safety of a similar chemical compound. These protocols provide a framework for understanding

how toxicity and other hazards are evaluated.

Acute Oral Toxicity (OECD Guideline 420)
This guideline details a method for assessing the acute oral toxicity of a substance.[3][4][5][6]

[7]

Principle: The test substance is administered orally to a group of animals at one of a series

of fixed dose levels. The procedure is a stepwise process where the results from a single

animal are used to determine the dose for the next animal. The aim is to identify a dose that

causes signs of toxicity but no mortality.[3][6]

Methodology:

Animal Selection: Healthy, young adult rodents (typically female rats) are used.[5]

Sighting Study: A preliminary study is conducted on a small number of animals to

determine the appropriate starting dose for the main study.[4][6]

Main Study: The substance is administered at one of the fixed dose levels (5, 50, 300,

2000, or 5000 mg/kg body weight).[6]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

[7]
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Endpoint: The test allows for the classification of the substance into a GHS category for

acute oral toxicity based on the observed effects at different dose levels.[3][5]

Acute Dermal Toxicity (OECD Guideline 402)
This guideline is used to determine the potential for a substance to cause adverse effects

through skin contact.[8]

Principle: The test substance is applied to the skin of a group of animals in a stepwise

manner at fixed doses.[9]

Methodology:

Animal Selection: Typically, rats are used.

Dose Application: The substance is applied uniformly to a shaved area of the back. The

area is then covered with a porous gauze dressing for 24 hours.

Observation: Animals are observed for signs of toxicity and skin reactions for at least 14

days.

Endpoint: The results are used to classify the substance for acute dermal toxicity.[9]

Acute Inhalation Toxicity (OECD Guideline 403)
This guideline assesses the potential for adverse effects from inhaling a substance.[1][10][11]

[12]

Principle: Animals are exposed to the test substance in the form of a gas, vapor, or aerosol in

a controlled inhalation chamber for a defined period.[1][10][11]

Methodology:

Exposure: Groups of animals are exposed to different concentrations of the test

substance, typically for 4 hours.[10][11]

Observation: Animals are observed for signs of toxicity and mortality during and after

exposure for up to 14 days.[10][12]
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Endpoint: The LC50 (lethal concentration for 50% of the test animals) is determined, which

is then used for GHS classification.[11]

In Vitro Skin Corrosion (OECD Guideline 431)
This in vitro method is used to identify corrosive substances without the use of live animals.[13]

[14][15][16][17]

Principle: The test uses a reconstructed human epidermis (RhE) model that mimics the

properties of human skin. A substance's corrosive potential is determined by its ability to

cause cell death in the RhE tissue.[13][14][15][16]

Methodology:

Application: The test substance is applied topically to the surface of the RhE tissue.[14]

Incubation: The tissue is incubated for specific time points (e.g., 3 minutes and 1 hour).

Viability Assessment: Cell viability is measured using a colorimetric assay (e.g., MTT

assay).

Endpoint: A substance is classified as corrosive if the cell viability falls below a certain

threshold.[16]

Aquatic Toxicity (OECD Guideline 202)
This guideline assesses the acute toxicity of a substance to aquatic invertebrates, such as

Daphnia sp..[2][18][19][20][21]

Principle: Young daphnids are exposed to a range of concentrations of the test substance for

48 hours.[2][18][19]

Methodology:

Test Organisms:Daphnia magna less than 24 hours old are used.[2][18][21]

Exposure: The daphnids are exposed to at least five different concentrations of the test

substance.[18]
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Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.[2][18]

[20][21]

Endpoint: The EC50 (the concentration that causes immobilization in 50% of the daphnids)

is calculated.[20][21]

Visualized Safety Information
The following diagrams illustrate key safety considerations for handling ethyl trityl ether.
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Potential Hazards of Ethyl Trityl Ether

Recommended Safety Precautions

Aquatic Toxicity (Long-term)

Prevent Environmental Release

mitigates

Potential for Peroxide Formation (as an Ether)

Store in a Cool, Dark, Tightly Sealed Container

prevents

Date Container Upon Receipt and Opening

monitors

Test for Peroxides Before Use (especially if old)detects

Unknown Acute Toxicity Handle with Standard PPE (Gloves, Goggles, Lab Coat)protects against

Work in a Well-Ventilated Area or Fume Hood

minimizes exposure

Avoid Inhalation, Ingestion, and Skin Contact

prevents exposure

Proper Disposal Proceduresensures
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Planning & Preparation

Handling & Use

Storage Waste Disposal

Review SDS and Institutional SOPs

Identify Hazards and Required PPE

Prepare Work Area (Fume Hood, Spill Kit)

Don Appropriate PPE

Date Container Upon Opening

Dispense in a Ventilated Area

Test for Peroxides (if applicable)

Perform Experiment

Store in a Cool, Dark, Tightly Sealed Container

After Use

Collect Waste in a Labeled, Compatible Container

Generate Waste

Segregate from Incompatible Chemicals Follow Institutional Hazardous Waste Procedures

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595318#safety-and-handling-information-for-ethyl-
trityl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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